N-(2,3-dimethoxybenzyl)-1-(5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)piperidine-3-carboxamide

• IUPAC Name: N-[(2,3-dimethoxyphenyl)methyl]-1-[5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C23H27N5O4/c1-15-26-23(32-27-15)17-9-10-20(24-13-17)28-11-5-7-18(14-28)22(29)25-12-16-6-4-8-19(30-2)21(16)31-3/h4,6,8-10,13,18H,5,7,11-12,14H2,1-3H3,(H,25,29)
• InChI Key: FQMJMCPSNXITGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CN=C(C=C2)N3CCCC(C3)C(=O)NCC4=C(C(=CC=C4)OC)OC
• Molecular Formula: C23H27N5O4
• Molecular Weight: 437.5 g/mol
• CAS No.: 1396847-78-1

Description

N-(2,3-dimethoxybenzyl)-1-(5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C23H27N5O4 and its molecular weight is 437.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis and Evaluation

• Synthesis of Novel Heterocyclic Compounds : Studies have demonstrated the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone. These compounds exhibit significant anti-inflammatory and analgesic activities, suggesting potential applications in medical and pharmaceutical research (Abu‐Hashem et al., 2020).

• Antimicrobial Agents : A series of 1,4-disubstituted 1,2,3-triazole derivatives have been synthesized and evaluated for their antimicrobial activities. The findings indicate that most of the compounds exhibit moderate to good activities against tested Gram-positive and Gram-negative bacterial strains as well as fungal strains, highlighting their potential as antimicrobial agents (Jadhav et al., 2017).

• Mycobacterium tuberculosis GyrB Inhibitors : Research into thiazole-aminopiperidine hybrid analogues has identified novel inhibitors of Mycobacterium tuberculosis GyrB ATPase, demonstrating potential applications in the treatment of tuberculosis. These compounds have been found to inhibit Mycobacterium smegmatis GyrB ATPase and show antituberculosis activity without significant cytotoxicity (Jeankumar et al., 2013).

• Antibacterial Activity and Mechanism Investigation : A study on 1,3,4-oxadiazole thioether derivatives has shown good antibacterial activities against Xanthomonas oryzae pv. oryzae. Through proteomic analysis, the study provides insights into the action mechanism of these compounds, suggesting their use in addressing bacterial resistance (Song et al., 2017).